(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid

• IUPAC Name: (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
• InChI: InChI=1S/C22H20O12/c1-31-19-13(33-22-18(28)16(26)17(27)20(34-22)21(29)30)7-12-14(15(19)25)10(24)6-11(32-12)8-2-4-9(23)5-3-8/h2-7,16-18,20,22-23,25-28H,1H3,(H,29,30)/t16-,17-,18+,20-,22+/m0/s1
• InChI Key: GVEZRDBRYNJUDQ-QSUZLTIMSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)OC4C(C(C(C(O4)C(=O)O)O)O)O
• Isomeric SMILES: COC1=C(C=C2C(=C1O)C(=O)C=C(O2)C3=CC=C(C=C3)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O
• Molecular Formula: C22H20O12
• DSSTOX Substance ID: DTXSID501345727
• Molecular Weight: 476.4 g/mol
• CAS RN: 31105-76-7

Description

Natural product derived from plant source.
6-O-methylscutellarin is a glucosiduronic acid and a member of flavonoids.
(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-6-methoxy-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid is a natural product found in Pedalium murex and Fernandoa adenophylla with data available.

Scientific Research Applications

1. Synthesis and Derivatives of Chromene Carboxylic Acids The research delves into the synthesis of 7-hydroxy-4-oxochromen-2-carboxylic acid from 2,4-dihydroxyacetophenone and further explores the bromination and nitration of its derivatives. The structural analysis of these chromones, including their nuclear magnetic resonance (NMR) and infrared (IR) spectra, offers insights into their potential applications in chemical synthesis (Barker & Ellis, 1970).

2. Xanthones from Endophytic Fungus Research into the chemical constituents of an endophytic fungus of Anoectochilus roxburghii led to the isolation of a new xanthone, alongside known compounds. The structural elucidation of these compounds contributes to understanding the chemical diversity and potential bioactivity of substances derived from fungal sources (Liao et al., 2018).

3. Solubility Studies in Ethanol-Water Solutions Studies on the solubilities of various substances, including protocatechuic aldehyde and caffeic acid, in ethanol-water solutions shed light on their solubility characteristics. Such studies are essential for understanding the physical properties of these compounds and their potential applications in various scientific fields (Zhang et al., 2012; Gong et al., 2012).

4. Stereodivergent Synthesis of C-linked Disaccharide Mimetics The research into the stereodivergent synthesis of C-linked disaccharide mimetics reveals the synthesis of novel compounds with potential biological activity. The study highlights the methods and structural analysis of these mimetics, providing a foundation for further exploration in biochemical and pharmaceutical fields (Harding et al., 2003).

5. Characterization of Hydroxytrichloropicolinic Acids Research into the structures of hydroxytrichloropicolinic acids highlights the use of the one-bond chlorine-isotope effect in NMR for structural verification. This research contributes to the field of chemical analysis and structural elucidation of chlorinated compounds (Irvine, Cooper & Thornburgh, 2008).

6. Ionophores for Alkali Metal Ion Transport Studies on the synthesis of polyether carboxylic acids and their use as carriers for alkali metal ion transport through liquid membranes provide insights into the applications of these compounds in ion transport and extraction processes. The effects of hydrophobic groups, ether oxygens, and terminal hydroxyl groups on ion transport ability and selectivity are of particular interest (Yamaguchi et al., 1988).

7. Synthesis of Bryostatin Fragment The stereoselective synthesis of a carboxylic acid ester, corresponding to the C1-C16 fragment of bryostatin, is crucial for the development of bryostatin analogs. The research outlines the key steps in the synthesis and potential applications in pharmaceutical research (Mears & Thomas, 2021).

8. Fluorescence Properties of Benzo[c]coumarin Carboxylic Acids The synthesis and characterization of benzo[c]coumarin carboxylic acids, along with their fluorescence properties, contribute to understanding the photophysical properties of these compounds. The research provides insights into potential applications in materials science and optical technologies (Shi, Liang & Zhang, 2017).